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Compound of Interest

Compound Name: H-Ser-tyr-amc hydrate

Cat. No.: B1648061

Get Quote

Chemical Profile & Hazard Causality
As a Senior Application Scientist, I frequently observe that laboratory incidents stem not from the primary chemical, but from a misunderstanding of th

hydrate (CAS: 201855-53-0 / 207735-67-9) is a highly specific fluorogenic dipeptide substrate. It is predominantly utilized in in vitro enzymatic assays

specifically Cathepsin C (dipeptidyl peptidase I)[1] and Granzyme H[2].

The Causality of Risk:

Aerosolization Hazard (The Powder): In its lyophilized hydrate form, H-Ser-Tyr-AMC is a fine, electrostatically charged powder. Opening the vial ou

risks aerosolization, leading to respiratory and mucosal irritation.

Carrier Solvent Penetration (The Solution): The 7-amino-4-methylcoumarin (AMC) leaving group is highly hydrophobic, necessitating reconstitution

a potent dermal penetration enhancer. If a splash occurs, DMSO will rapidly transport the dissolved peptide directly through the epidermal barrier a

PPE strategy must be dictated by the solvent's properties as much as the solute's.
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Caption: Biochemical cleavage of H-Ser-Tyr-AMC by proteases yielding fluorescent AMC.

Personal Protective Equipment (PPE) Matrix
To establish a self-validating safety system, PPE must be selected based on quantitative breakthrough data for DMSO[4]. Standard latex gloves offer 

almost immediately.

PPE Category Recommended Specification Causality / Scientific Rationale Breakthro

Primary Gloves Buna-N (Nitrile) Latex, >5 mil thickness
Suitable for incidental splash protection during

routine weighing and pipetting[4].
1.5 to 2 hou

Secondary Gloves Neoprene Latex or Butyl Rubber
Required for heavy exposure, bulk

reconstitution, or spill clean-up[4].
>8 hours (N

Eye Protection Indirect Vented Chemical Goggles
Prevents capillary action of DMSO-peptide

solutions into the ocular mucosa.
N/A

Body Protection Flame-retardant, fluid-resistant lab coat
Prevents dermal exposure from micro-splashes

during vortexing or sonication.
N/A

Respiratory Fume Hood (Face velocity 80-100 fpm)
Mitigates inhalation of lyophilized powder during

the initial vial opening.
N/A
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Note: If a glove becomes contaminated with the DMSO/H-Ser-Tyr-AMC solution, it must be removed and replaced immediately, regardless of the theo

negotiable protocol in our laboratories.

Standard Operating Procedure: Reconstitution & Handling
The following step-by-step methodology guarantees both the safety of the operator and the biochemical integrity of the H-Ser-Tyr-AMC substrate.

Phase 1: Preparation & Weighing
Thermal Equilibration: Remove the sealed vial of H-Ser-Tyr-AMC hydrate from the -20°C freezer and allow it to equilibrate to room temperature (R

Causality: Opening a cold vial causes atmospheric moisture to condense on the powder. Water triggers spontaneous, slow hydrolysis of the AMC

fluorescence and ruining assay sensitivity.

Environmental Control: Transfer the equilibrated vial to a certified Class II biological safety cabinet or chemical fume hood.

Static Mitigation: Use an anti-static gun (ionizer) on the weighing spatula and weigh boat. The lyophilized powder is highly prone to electrostatic sca

Phase 2: Reconstitution in DMSO
Solvent Addition: Add anhydrous, cell-culture grade DMSO directly to the original vial to create a concentrated stock solution (typically 10 mM to 25

Dissolution: Seal the vial and vortex gently for 30 seconds. If the solution remains cloudy, sonicate in a room-temperature water bath for 1 to 2 minu

Validation: The solution must be completely optically clear. Any turbidity indicates incomplete dissolution, which will artificially lower your Vmax ca

Aliquoting: Divide the stock solution into single-use amber microcentrifuge tubes (e.g., 10 µL to 50 µL per tube).

Causality: H-Ser-Tyr-AMC is susceptible to freeze-thaw degradation. Single-use aliquots prevent the repeated thermal stress that degrades the s

Phase 3: Assay Integration
Aqueous Dilution: Immediately prior to the assay, dilute the DMSO stock into your aqueous assay buffer (e.g., 50 mM sodium acetate, 30 mM NaC

Final Concentration: Ensure the final DMSO concentration in the assay well does not exceed 1-2% (v/v), as higher concentrations can denature tar

Caption: Step-by-step safe handling and reconstitution workflow for H-Ser-Tyr-AMC.

Spill Response & Disposal Plan
Trust in laboratory safety is built on having a self-validating contingency plan for when things go wrong.

For Dry Powder Spills:

Do not sweep. Sweeping aerosolizes the peptide.

Cover the spill with damp absorbent paper towels (moistened with water or 10% ethanol) to suppress dust.

Carefully wipe up the material and place it in a sealed, clearly labeled hazardous waste container.

For DMSO Solution Spills:

Evacuate personnel from the immediate vicinity if the spill is large (>50 mL), as DMSO vapor can be irritating.

Don heavy-duty Neoprene gloves[4].

Apply a compatible liquid-binding agent (e.g., sand, diatomaceous earth, or universal chemical absorbents). Do not use combustible materials like s

Scoop the absorbed mixture using a non-sparking tool into a hazardous waste bin.
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Wash the spill area thoroughly with soap and water to remove residual DMSO.

Disposal: Never dispose of H-Ser-Tyr-AMC or its DMSO solutions down the drain. All contaminated materials (including empty vials, pipette tips, and 

hazardous waste contractor in accordance with local environmental regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and

researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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